Cas no 98-89-5 (Cyclohexanecarboxylic acid)

• Product Name: Cyclohexanecarboxylic acid
• CAS No: 98-89-5
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD00001461
• CID: 34987
• PubChem ID: 7413
• Update Time: 2026-03-30

Cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid
• FEMA 3531
• HEXAHYDROBENZOIC ACID
• RARECHEM AL BO 1301
• TIMTEC-BB SBB008550
• Benzoic acid, hexahydro-
• Carboxycyclohexane
• cyclohexanoicacid
• Cyclohexylcarboxylic acid
• Cyclohexylmethanoic acid
• Hexahylcarbonicacid
• Cyelohexanecarboxylic acid
• Hexahydrobenozic acid
• CYCLOHEXANECARBOXYLATE
• Cyclohexanol formic acid
• BENZOIC ACID
• Cyclohexancarbonsaeure
• Cyclohexane-Carboxylic Acid
• Cyclohexanecarboxylic Acid (500 mg)
• CYCLOHEXANECARBOXYLIC ACID FOR SYNTHESIS
• Cyclohexylformic acid
• HEXAH
• cyclohexanoic acid
• Cyclohexane-1-carboxylate

• MDL： MFCD00001461
• Inchi： 1S/C7H12O2/c8-7(9)6-4-2-1-3-5-6/h6H,1-5H2,(H,8,9)
• InChI Key： NZNMSOFKMUBTKW-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1)=O
• BRN： 970529

Computed Properties

• Exact Mass: 128.08400
• Monoisotopic Mass: 611.68965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: Colorless flake or columnar crystals.
• Density: 1.033 g/mL at 25 °C(lit.)
• Melting Point: 29-31 °C (lit.)
• Boiling Point: 232-233 °C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.461(lit.)
• Solubility: H2O: soluble0.201g in 100g at 15°C
• Water Partition Coefficient: 0.201 g/100 mL (15 ºC)
• PSA: 37.30000
• LogP: 1.65130
• Solubility: Soluble in most organic solvents.
• Merck: 2724
• FEMA: 3531
• pka: 4.9(at 25℃)

Cyclohexanecarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S36-S37/39
• RTECS：GU8370000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Cyclohexanecarboxylic acid

Cyclohexanecarboxylic acid (CAS No. 98-89-5): A Comprehensive Overview

Cyclohexanecarboxylic acid, with the chemical formula C₆H₁₁COOH, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, 98-89-5, uniquely identifies it in scientific literature and industrial applications. This compound, also known as caproic acid when considering its linear structure, belongs to the class of carboxylic acids and has garnered considerable attention due to its versatile applications and potential in drug development.

The molecular structure of Cyclohexanecarboxylic acid consists of a cyclohexane ring substituted with a carboxyl group. This structural feature imparts unique chemical properties, making it a valuable intermediate in the synthesis of various organic compounds. The cyclohexane ring provides steric hindrance and stability, while the carboxyl group allows for further functionalization, enabling the creation of more complex molecules.

In recent years, Cyclohexanecarboxylic acid has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of active pharmaceutical ingredients (APIs) and have investigated its pharmacological properties. The compound's ability to undergo various chemical reactions, such as esterification and amidation, makes it a valuable building block for drug development.

One of the most promising areas of research involving Cyclohexanecarboxylic acid is its use in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). Studies have shown that derivatives of this compound exhibit anti-inflammatory and analgesic properties, making them potential candidates for treating conditions such as arthritis and other inflammatory disorders. The cyclohexane ring's flexibility allows for the introduction of different substituents that can enhance the biological activity of these derivatives.

Additionally, Cyclohexanecarboxylic acid has been investigated for its role in the development of antimicrobial agents. Researchers have found that certain derivatives of this compound exhibit potent activity against a range of bacteria and fungi. This has led to further exploration into its use as an alternative to traditional antibiotics, particularly in cases where microbial resistance is a concern.

The compound's significance extends beyond pharmaceutical applications. In industrial chemistry, Cyclohexanecarboxylic acid is used as a solvent and intermediate in various chemical processes. Its stability and compatibility with other chemicals make it an ideal choice for use in organic synthesis and polymer production. Furthermore, its role in fine chemical manufacturing underscores its importance in the chemical industry.

The environmental impact of Cyclohexanecarboxylic acid has also been a subject of interest. Studies have examined its biodegradability and toxicity profile to assess its environmental footprint. Fortunately, research indicates that this compound is relatively biodegradable and does not pose significant environmental hazards when handled properly. This makes it a more sustainable option compared to some other synthetic chemicals used in industry.

In conclusion, Cyclohexanecarboxylic acid (CAS No. 98-89-5) is a multifaceted compound with broad applications in pharmaceuticals, industrial chemistry, and environmental science. Its unique structural properties make it a valuable intermediate in drug development, while its stability and reactivity contribute to its use in various chemical processes. As research continues to uncover new applications and benefits of this compound, its importance in science and industry is likely to grow even further.